Cas no 16555-66-1 (3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoic Acid)

• Product Name: 3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoic Acid
• CAS No: 16555-66-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 121729
• PubChem ID: 7005005
• Update Time: 2025-04-18

3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(3-ethoxy-4-hydroxyphenyl)-
• (E)-3-(3-ethoxy-4-hydroxyphenyl)acrylic acid
• 3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoic acid
• 3-ETHOXY-4-HYDROXYCINNAMIC ACID
• (2E)-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoic acid
• SCHEMBL4621488
• J-524998
• 16555-66-1
• J-010212
• SCHEMBL4835689
• Trans-3-(3-ethoxy-4-hydroxyphenyl)acrylic acid
• 948051-11-4
• 2-Propenoic acid, 3-(3-ethoxy-4-hydroxyphenyl)-
• AKOS000145569
• EN300-86865
• 3-(3-Ethoxy-4-hydroxy-phenyl)-acrylic acid
• 3-(3-Ethoxy-4-hydroxyphenyl)acrylic acid
• (2E)-3-(3-ethoxy-4-hydroxyphenyl)acrylic acid
• CS-0345055
• 3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoic Acid

• Inchi： 1S/C11H12O4/c1-2-15-10-7-8(3-5-9(10)12)4-6-11(13)14/h3-7,12H,2H2,1H3,(H,13,14)/b6-4+
• InChI Key： ZWHTWBSYWXSZCD-GQCTYLIASA-N
• SMILES： O(CC)C1C(=CC=C(/C=C/C(=O)O)C=1)O

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 381.3°C at 760 mmHg
• Flash Point: 150.4°C
• Refractive Index: 1.61
• PSA: 66.76
• LogP: 1.88870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids